Cas no 2228622-72-6 (3-(3,3-dimethylcyclopentyl)methylpyrrolidine)

• Product Name: 3-(3,3-dimethylcyclopentyl)methylpyrrolidine
• CAS No: 2228622-72-6
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 6519301
• PubChem ID: 165703567
• Update Time: 2025-10-25

3-(3,3-dimethylcyclopentyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylcyclopentyl)methylpyrrolidine
• 2228622-72-6
• 3-[(3,3-dimethylcyclopentyl)methyl]pyrrolidine
• EN300-1832142

• Inchi： 1S/C12H23N/c1-12(2)5-3-10(8-12)7-11-4-6-13-9-11/h10-11,13H,3-9H2,1-2H3
• InChI Key： SUUBXNAPUNURIZ-UHFFFAOYSA-N
• SMILES： N1CCC(C1)CC1CCC(C)(C)C1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3,3-dimethylcyclopentyl)methylpyrrolidine

Introduction to Compound with CAS No. 2228622-72-6 and Product Name 3-(3,3-dimethylcyclopentyl)methylpyrrolidine

Compound with the CAS number 2228622-72-6 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. The product name, 3-(3,3-dimethylcyclopentyl)methylpyrrolidine, provides a detailed structural insight into its molecular composition, which is characterized by a pyrrolidine ring substituted with a bulky 3,3-dimethylcyclopentylmethyl group. This unique structural motif has positioned the compound as a promising candidate for various applications in medicinal chemistry and drug discovery.

The 3-(3,3-dimethylcyclopentyl)methylpyrrolidine moiety is particularly noteworthy due to its potential to influence the pharmacokinetic and pharmacodynamic properties of molecules incorporating it. The presence of the 3,3-dimethylcyclopentyl group introduces steric hindrance, which can modulate binding affinity and metabolic stability. This feature is increasingly relevant in the design of next-generation therapeutics where optimizing both efficacy and bioavailability is paramount.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. The 3-(3,3-dimethylcyclopentyl)methylpyrrolidine scaffold has been explored in virtual screening campaigns to identify novel inhibitors targeting various biological pathways. These studies have highlighted its potential as a building block for small-molecule drugs with improved pharmacological profiles.

In vitro studies have demonstrated that derivatives of 3-(3,3-dimethylcyclopentyl)methylpyrrolidine exhibit promising activity against a range of therapeutic targets. For instance, modifications to the pyrrolidine ring have shown efficacy in inhibiting enzymes involved in inflammatory responses and cancer progression. The steric bulk provided by the 3,3-dimethylcyclopentylmethyl group has been found to enhance binding interactions, leading to increased potency and selectivity.

The synthesis of 3-(3,3-dimethylcyclopentyl)methylpyrrolidine presents unique challenges due to the complexity of its structure. However, recent innovations in synthetic methodologies have made it more accessible for industrial-scale production. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled the efficient construction of this motif, paving the way for its incorporation into more complex drug candidates.

The compound's potential extends beyond traditional pharmaceutical applications. Researchers are exploring its utility in materials science, where its unique structural features could contribute to the development of novel polymers and functional materials. The ability to fine-tune its properties through structural modifications makes it a versatile tool for interdisciplinary research.

As our understanding of molecular interactions continues to evolve, the significance of compounds like 2228622-72-6 and 3-(3,3-dimethylcyclopentyl)methylpyrrolidine is likely to grow. Their incorporation into innovative drug designs and material science applications underscores their importance in advancing scientific knowledge and technological development.

In conclusion, the compound with CAS number 2228622-72-6 and its derivative 3-(3,3-dimethylcyclopentyl)methylpyrrolidine represent cutting-edge advancements in chemical research. Their unique structural features and promising biological activities make them valuable assets in the pursuit of new therapeutics and functional materials. As research progresses, we can expect further insights into their potential applications, solidifying their role as key components in future scientific endeavors.